
CELF6 Target mRNAs and Their Pathways: An
In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CEF6

Cat. No.: B612710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CUGBP Elav-like family member 6 (CELF6) is an RNA-binding protein (RBP) that plays a

critical role in post-transcriptional gene regulation.[1][2] Primarily expressed in the brain, kidney,

and testis, CELF6 is involved in a range of cellular processes, from alternative splicing to

mRNA stability.[1][3][4] Dysregulation of CELF6 has been implicated in various pathologies,

including neurodevelopmental disorders and cancer, making it a person of significant interest

for therapeutic intervention. This technical guide provides a comprehensive overview of CELF6

target mRNAs, the signaling pathways they modulate, and the experimental methodologies

used to identify these interactions.

CELF6 Target mRNAs
CELF6 primarily interacts with the 3' untranslated regions (3' UTRs) of its target mRNAs, often

leading to their destabilization and reduced abundance. The identification of CELF6 targets has

been largely accomplished through high-throughput techniques such as Cross-Linking

Immunoprecipitation followed by Sequencing (CLIP-seq).

CELF6 Targets in the Central Nervous System
In the central nervous system (CNS), CELF6 targets are significantly enriched for genes

involved in synaptic transmission. CLIP-seq studies in the brain have revealed that CELF6
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binds to the 3' UTRs of numerous synaptic protein-coding genes, suggesting a role in

regulating neuronal function. This interaction is often mediated by UGU-rich motifs within the 3'

UTRs. The functional consequence of this binding is generally a decrease in mRNA

abundance. In Celf6-knockout mice, these target mRNAs are derepressed.

Table 1: Key CELF6 Target mRNAs in the CNS

Target mRNA Function
Consequence of CELF6
Binding

Fos Proto-Oncogene (FOS)
Transcription factor involved in

neuronal activity and plasticity.
Decreased mRNA abundance.

Fibroblast Growth Factor 13

(FGF13)

Involved in neuronal

development and function.
Decreased mRNA abundance.

Synaptic Proteins (various)

Essential for

neurotransmission and

synaptic plasticity.

General destabilization and

reduced abundance of

synaptic gene transcripts.

CELF6 Targets in Cancer
In the context of cancer, CELF6 has been shown to act as both a tumor suppressor and a

modulator of key cancer-related pathways. In lung cancer cells, CELF6 has been found to

regulate the expression and alternative splicing of genes involved in tumorigenesis.

Table 2: CELF6-Regulated Genes in Lung Cancer (A549 Cells)

Regulation by CELF6
Overexpression

Gene Examples Associated Pathways

Down-regulated

TNFSF10, CCL5, JUNB,

BIRC3, MLKL, PIK3R2,

CCL20, STAT1, MYD88, CFS1

Immune/Inflammation

Response, TNF Signaling

Alternative Splicing
TP53, CD44, FN1, CASP8,

BAX, SEC31A
p53 Signaling, Apoptosis
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Key Signaling Pathways Regulated by CELF6
The diverse array of CELF6 target mRNAs implicates this RBP in the regulation of several

critical signaling pathways.

Synaptic Transmission
By destabilizing the mRNAs of numerous synaptic proteins, CELF6 plays a significant role in

modulating the strength and plasticity of synaptic connections. This has profound implications

for neuronal function and may contribute to the behavioral phenotypes observed in CELF6-

deficient mice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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